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hydroxyethoxy)acetamide

CAS No.: 10395-20-7

Cat. No.: B8526283

Get Quote

Executive Summary

N-Dodecyl-2-(2-hydroxyethoxy)acetamide (often abbreviated as

-HEA or

-DGA derivative) represents a class of nonionic surfactants that bridge the gap between
classical ethoxylated alcohols and sugar-based amides. Distinguished by a hybrid headgroup
containing an amide linkage, an ether oxygen, and a terminal hydroxyl moiety, this molecule
exhibits unique interfacial activity driven by a balance of hydrogen bonding and hydrophobic
exclusion.

This guide provides a rigorous analysis of its critical micelle concentration (CMC),
thermodynamic profile, and the specific protocols required for its characterization in drug
development contexts.

Molecular Architecture & Physicochemical Profile
Structural Analysis
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The amphiphilic nature of
-HEA is defined by three distinct functional regions:
e Hydrophobic Tail: A linear dodecyl (

) chain, responsible for the driving force of micellization via the hydrophobic effect.

o Linker Region: An amide bond (-NH-CO-) which imparts structural rigidity and hydrogen-
bonding capability (acting as both donor and acceptor).

» Hydrophilic Head: A (2-hydroxyethoxy)methyl group. This short polyether-like chain provides
hydration via dipole-dipole interactions with water, while the terminal hydroxyl group further
anchors the molecule in the aqueous phase.
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Figure 1: Structural segmentation of N-Dodecyl-2-(2-hydroxyethoxy)acetamide showing key
interaction sites.

Critical Micelle Concentration (CMC) Data

The CMC is the fundamental benchmark of surfactant stability.[1][2] For N-Dodecyl-2-(2-
hydroxyethoxy)acetamide, the CMC is governed by the hydrophobicity of the

chain and the hydration of the amide-ether headgroup.
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Parameter Value /| Range Conditions Method

CMC 0.25-0.45mM 25°C, Aqueous Surface Tensiometry

Surface Tension (

~30 - 35 mN/m at CMC Wilhelmy Plate
)
Free Energy (
-30 to -35 kJ/mol 25°C Calculated
)
Aggregation Number ( Fluorescence
~50-70 25°C

) Quenching

Note: Values are derived from homologous series analysis of N-alkyl-glycolamides and
ethoxylated amides. Precise values depend on synthesis purity and regio-isomer distribution.

Mechanistic Insight: The amide linkage lowers the CMC compared to simple ethoxylated
alcohols (e.g.,

CMC

0.05 mM) due to intermolecular hydrogen bonding between headgroups in the micelle palisade
layer, which stabilizes the aggregate. However, the bulky hydroxyethoxy group introduces
steric repulsion, preventing the extremely low CMCs seen in simple alkyl amides.

Thermodynamics of Micellization

Understanding the thermodynamic drivers is crucial for predicting stability in complex
formulations.[3]

Thermodynamic Parameters

The spontaneous formation of micelles is described by the standard Gibbs free energy of

micellization (

Where
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is the CMC in mole fraction units.

e Enthalpy (

): Typically positive (endothermic) or near zero at room temperature. The process is driven
by the destruction of the structured water "cage" (iceberg structure) around the hydrophobic
tail.

e Entropy (

): Large and positive. This is the dominant driving force (Hydrophobic Effect). The release of
water molecules from the hydrophobic hydration shell into the bulk solvent increases system
disorder.
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Figure 2: Thermodynamic pathway of micellization driven by the hydrophobic effect.
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Experimental Determination Protocol

To validate the CMC of N-Dodecyl-2-(2-hydroxyethoxy)acetamide for a specific batch, the
following Surface Tensiometry protocol is the gold standard.

Materials & Equipment

e Instrument: Force Tensiometer (e.g., Kriiss K100 or equivalent) with a Platinum-Iridium
Wilhelmy Plate.

e Solvent: Ultrapure water (Resistivity > 18.2 M
cm).

o Temperature Control: Thermostated vessel at
C.

Step-by-Step Methodology

e Cleaning: Flame the Pt-Ir plate to red heat to remove organic contaminants. Ensure the
vessel is cleaned with chromic acid or surfactant-free detergent and rinsed thoroughly.

» Stock Preparation: Prepare a stock solution of the surfactant at ~5 mM (approx. 10x the
expected CMC).[4] Sonicate to ensure complete dissolution.

» Dosing Loop:
o Start with 50 mL of pure water in the vessel.
o Measure surface tension (

).[2] It should be
mN/m at 25°C.

o Add stock solution in logarithmic increments (e.g., 2

L,5
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L, 10
L...).
o Allow 3-5 minutes for equilibrium after each addition.
o Record
for each concentration.
o Data Analysis:
o Plot
(y-axis) vs.
(x-axis).

o lIdentify the breakpoint: The intersection of the linearly dependent region (pre-CMC) and
the plateau region (post-CMC).

o The concentration at this intersection is the CMC.[1][2][3][4][5]
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Figure 3: Automated dosing workflow for CMC determination via Wilhelmy Plate method.
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Applications in Drug Development

The unique "amide-ether" structure of N-Dodecyl-2-(2-hydroxyethoxy)acetamide offers
specific advantages in pharmaceutical applications:

o Solubilization of Hydrophobic APIs: The C12 core provides a non-polar environment for Type
Il (poorly water-soluble) drugs.

 Membrane Protein Extraction: Unlike harsh ionic detergents (e.g., SDS), this nonionic
surfactant is non-denaturing. The amide group allows it to mimic lipid headgroups, stabilizing
membrane proteins in solution.

» Permeation Enhancement: The surfactant can transiently disrupt the stratum corneum lipid
bilayer, enhancing transdermal drug delivery, though toxicity profiles must be verified for
specific concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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